6-Bromo-3-({4-[4-(2-methoxyphenyl)piperazine-1-carbonyl]phenyl}methyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Specification

• CAS No.: 422287-50-1
• Molecular Formula: C27H25BrN4O3S
• Molecular Weight: 565.49
• IUPAC Name: 6-bromo-3-[[4-[4-(2-methoxyphenyl)piperazine-1-carbonyl]phenyl]methyl]-2-sulfanylidene-4aH-quinazolin-4-one
• Standard InChI: InChI=1S/C27H25BrN4O3S/c1-35-24-5-3-2-4-23(24)30-12-14-31(15-13-30)25(33)19-8-6-18(7-9-19)17-32-26(34)21-16-20(28)10-11-22(21)29-27(32)36/h2-11,16,21H,12-15,17H2,1H3
• Standard InChI Key: FBUVZOQOWWEZNP-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC=C(C=C3)CN4C(=O)C5C=C(C=CC5=NC4=S)Br

Introduction

6-Bromo-3-({4-[4-(2-methoxyphenyl)piperazine-1-carbonyl]phenyl}methyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is a complex organic compound belonging to the class of tetrahydroquinazolin derivatives. It features a quinazoline ring system, a bromine atom, and a piperazine moiety, contributing to its potential biological activities and applications in medicinal chemistry. This compound is of interest due to its structural complexity and potential pharmacological properties, particularly in treating central nervous system disorders and other conditions.

Synthesis

The synthesis of 6-Bromo-3-({4-[4-(2-methoxyphenyl)piperazine-1-carbonyl]phenyl}methyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one typically involves multi-step organic synthesis techniques. These reactions often include carbonylation and nucleophilic substitutions, with catalysts like palladium or nickel used in certain steps to facilitate coupling reactions. The synthesis requires controlled conditions to optimize yield and purity.

Biological Activities

Compounds similar to 6-Bromo-3-({4-[4-(2-methoxyphenyl)piperazine-1-carbonyl]phenyl}methyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one have shown promise in treating various conditions due to their ability to modulate bi